N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-chloro-4-methylbenzamide
• InChI: InChI=1S/C15H11ClN2OS/c1-9-6-7-10(11(16)8-9)14(19)18-15-17-12-4-2-3-5-13(12)20-15/h2-8H,1H3,(H,17,18,19)
• InChI Key: SNLYFZFIIJBCST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=NC3=CC=CC=C3S2)Cl
• Molecular Formula: C15H11ClN2OS
• Molecular Weight: 302.8 g/mol

Description

N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains a benzothiazole ring and a benzamide moiety. This compound has shown promising results in various scientific studies due to its unique chemical structure and properties. In

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of various enzymes and proteins involved in cellular processes. For example, it has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. This inhibition can lead to a decrease in tumor growth and metastasis.
Biochemical and Physiological Effects
N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide in lab experiments include its relatively simple synthesis method, its unique chemical structure and properties, and its potential applications in various scientific research areas. However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and more research is needed to determine its potential side effects.

Future Directions

There are several future directions for the research of N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide. One potential direction is to investigate its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in combination with other anti-cancer drugs to enhance their efficacy. In addition, more research is needed to determine its potential side effects and toxicity in humans.
Conclusion
N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide is a promising chemical compound that has shown potential in various scientific research areas. Its unique chemical structure and properties have made it a popular subject of study. While more research is needed to fully understand its mechanism of action and potential side effects, it is clear that this compound has significant potential for future scientific research.

Synthesis Methods

The synthesis of N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide involves the reaction of 2-chloro-4-methylbenzoic acid with thionyl chloride to form 2-chloro-4-methylbenzoyl chloride. The resulting compound is reacted with 2-aminobenzothiazole to form N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide. The synthesis method is relatively simple and has been optimized for large-scale production.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-chloro-4-methylbenzamide has been extensively studied for its potential applications in various scientific research areas. It has been shown to have anti-tumor, anti-inflammatory, and anti-microbial properties. In addition, it has been investigated for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.